N(4)-Chloroacetylcytarabine
N(4)-Chloroacetylcytarabine
Brand Name:
Vulcanchem
CAS No.:
113737-52-3
VCID:
VC20820506
InChI:
InChI=1S/C11H14ClN3O6/c12-3-7(17)13-6-1-2-15(11(20)14-6)10-9(19)8(18)5(4-16)21-10/h1-2,5,8-10,16,18-19H,3-4H2,(H,13,14,17,20)/t5-,8-,9+,10-/m1/s1
SMILES:
C1=CN(C(=O)N=C1NC(=O)CCl)C2C(C(C(O2)CO)O)O
Molecular Formula:
C11H14ClN3O6
Molecular Weight:
319.7 g/mol
N(4)-Chloroacetylcytarabine
CAS No.: 113737-52-3
Cat. No.: VC20820506
Molecular Formula: C11H14ClN3O6
Molecular Weight: 319.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 113737-52-3 |
|---|---|
| Molecular Formula | C11H14ClN3O6 |
| Molecular Weight | 319.7 g/mol |
| IUPAC Name | 2-chloro-N-[1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide |
| Standard InChI | InChI=1S/C11H14ClN3O6/c12-3-7(17)13-6-1-2-15(11(20)14-6)10-9(19)8(18)5(4-16)21-10/h1-2,5,8-10,16,18-19H,3-4H2,(H,13,14,17,20)/t5-,8-,9+,10-/m1/s1 |
| Standard InChI Key | WEJWVQRPBCYTRE-STRWAFKBSA-N |
| Isomeric SMILES | C1=CN(C(=O)N=C1NC(=O)CCl)[C@H]2[C@H]([C@@H]([C@H](O2)CO)O)O |
| SMILES | C1=CN(C(=O)N=C1NC(=O)CCl)C2C(C(C(O2)CO)O)O |
| Canonical SMILES | C1=CN(C(=O)N=C1NC(=O)CCl)C2C(C(C(O2)CO)O)O |
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